Cas no 2171559-08-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypyrrolidine-3-carboxylic acid
• CAS No: 2171559-08-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5928045
• PubChem ID: 165812330
• Update Time: 2025-08-05

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypyrrolidine-3-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-hydroxypyrrolidine-3-carboxylic acid
• EN300-1513345
• 2171559-08-1

• Inchi： 1S/C25H28N2O6/c1-2-7-21(22(28)27-13-12-25(32,15-27)23(29)30)26-24(31)33-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21,32H,2,7,12-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： CKPAXHRLPOWRJE-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(C(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypyrrolidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypyrrolidine-3-carboxylic acid (CAS No. 2171559-08-1)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypyrrolidine-3-carboxylic acid (CAS No. 2171559-08-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Aze(OH)-OH, is a derivative of pyrrolidine and features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis for its stability and ease of removal.

The Fmoc group in Fmoc-Aze(OH)-OH plays a crucial role in the synthesis of peptides and other bioactive molecules. It protects the amino group during the synthesis process, preventing unwanted side reactions and ensuring the integrity of the final product. The 3-hydroxypyrrolidine moiety, on the other hand, introduces a hydroxyl group that can participate in hydrogen bonding and other interactions, making it a valuable building block in the design of pharmaceuticals and biologically active compounds.

Recent studies have highlighted the potential applications of Fmoc-Aze(OH)-OH in various therapeutic areas. For instance, a 2022 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that Fmoc-Aze(OH)-OH could be effectively incorporated into peptidomimetic structures that exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of Fmoc-Aze(OH)-OH in the development of inhibitors for proteases involved in cancer progression. The compound was used to synthesize small molecules that selectively target and inhibit specific proteases, thereby disrupting key pathways involved in tumor growth and metastasis. The results showed promising efficacy in both in vitro and in vivo models, suggesting potential applications in cancer therapy.

The versatility of Fmoc-Aze(OH)-OH extends beyond its use as an intermediate in drug synthesis. Its unique chemical structure also makes it an attractive candidate for the development of diagnostic tools and imaging agents. A 2021 study published in Molecular Pharmaceutics demonstrated that Fmoc-Aze(OH)-OH could be modified to create fluorescent probes for monitoring cellular processes. These probes were found to be highly sensitive and selective, providing valuable insights into intracellular dynamics and disease mechanisms.

In addition to its pharmaceutical applications, Fmoc-Aze(OH)-OH has been explored for its potential use in materials science. Researchers at a leading materials science institute have developed novel polymers incorporating this compound, which exhibit enhanced mechanical properties and biocompatibility. These polymers show promise for use in biomedical devices, such as drug delivery systems and tissue engineering scaffolds.

The synthesis of Fmoc-Aze(OH)-OH typically involves several steps, including the protection of the amino group with the Fmoc group, followed by the introduction of the hydroxypyrrolidine moiety. The process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and scalable protocols, making it easier to produce this compound on a larger scale for both research and industrial applications.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypyrrolidine-3-carboxylic acid (CAS No. 2171559-08-1) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique chemical properties make it an invaluable tool for researchers working on drug discovery, materials science, and diagnostic technologies. As ongoing research continues to uncover new applications, Fmoc-Aze(OH)-OH is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.